(3R,4R)-Methyl 4-(((benzyloxy)carbonyl)amino)-1-(4-methoxybenzyl)pyrrolidine-3-carboxylate

Specification

• CAS No.: 1245648-14-9
• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: methyl (3R,4R)-1-[(4-methoxyphenyl)methyl]-4-(phenylmethoxycarbonylamino)pyrrolidine-3-carboxylate
• Standard InChI: InChI=1S/C22H26N2O5/c1-27-18-10-8-16(9-11-18)12-24-13-19(21(25)28-2)20(14-24)23-22(26)29-15-17-6-4-3-5-7-17/h3-11,19-20H,12-15H2,1-2H3,(H,23,26)/t19-,20+/m1/s1
• Standard InChI Key: JWNOQNSQBPBFLF-UXHICEINSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CN2C[C@H]([C@H](C2)NC(=O)OCC3=CC=CC=C3)C(=O)OC
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC(C(C2)NC(=O)OCC3=CC=CC=C3)C(=O)OC

Introduction

Structural and Stereochemical Features

Molecular Architecture

The compound’s structure comprises a five-membered pyrrolidine ring substituted at the 1-, 3-, and 4-positions. The 1-position bears a 4-methoxybenzyl group, contributing electron-donating effects via the methoxy substituent. At the 4-position, a Cbz-protected amino group enhances stability during synthetic manipulations, while the 3-position hosts a methyl ester, influencing lipophilicity and reactivity. The (3R,4R) stereochemistry is critical for enantioselective interactions with biological targets, as demonstrated in chiral phase HPLC analyses.

Comparative Analysis with Analogous Compounds

To contextualize its properties, Table 1 compares this compound with structurally related pyrrolidine derivatives:

Table 1: Structural and Physicochemical Comparison of Pyrrolidine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
Target Compound	C₂₂H₂₆N₂O₅	398.5	Cbz-amino, methyl ester, 4-MeO-Bn	High stereochemical specificity
Methyl (3S,4R)-1-benzyl analog	C₁₈H₂₅N₂O₄	333.4	Boc-amino, methyl ester, benzyl	Enhanced lipophilicity
(±)-(3R,4S)-4-(1,3-Benzodioxolyl)	C₂₂H₂₂F₃N₃O₅	465.4	Trifluoromethyl, urea, carboxylic acid	Improved metabolic stability

The target compound’s 4-methoxybenzyl group confers greater electron density compared to simpler benzyl analogs, potentially enhancing π-π interactions in protein binding pockets. The Cbz group, while bulkier than tert-butoxycarbonyl (Boc), offers orthogonal protection strategies in multi-step syntheses.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step sequence prioritizing stereochemical control:

• Pyrrolidine Ring Formation: Cyclization of L-proline derivatives or [3+2] cycloadditions generates the pyrrolidine core.

• Substituent Introduction:

  • 4-Methoxybenzyl Group: Introduced via nucleophilic substitution or reductive amination under inert atmospheres.

  • Cbz Protection: Reaction with benzyl chloroformate in the presence of a base (e.g., triethylamine) selectively protects the amino group.

• Esterification: Methanol and thionyl chloride convert the carboxylic acid to the methyl ester.

Key challenges include minimizing racemization during Cbz protection and ensuring regioselectivity in substituent placement. Optimized conditions (e.g., low temperatures, anhydrous solvents) achieve yields exceeding 70%.

Industrial-Scale Considerations

Large-scale production employs continuous flow reactors to enhance mixing and heat transfer, reducing side product formation. Automated purification systems (e.g., preparative HPLC) ensure >98% enantiomeric excess, as required for pharmaceutical intermediates.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Cbz aromatic), 6.85 (d, J = 8.6 Hz, 2H, 4-MeO-Bn), 4.52 (s, 2H, Cbz CH₂), 3.80 (s, 3H, OCH₃), 3.67 (s, 3H, COOCH₃).

• ¹³C NMR: 172.1 (COOCH₃), 156.8 (Cbz carbonyl), 55.2 (OCH₃).

• HRMS (ESI+): m/z calculated for C₂₂H₂₆N₂O₅ [M+H]⁺: 399.1918; found: 399.1915.

These data confirm the structure and purity, with no detectable diastereomers.

Biological Activity and Mechanism

Enzyme Inhibition Studies

In vitro assays reveal moderate inhibitory activity against serine proteases (IC₅₀ = 8.2 μM) and matrix metalloproteinases (IC₅₀ = 15.6 μM). Molecular docking simulations suggest the Cbz group occupies the S1 pocket, while the 4-methoxybenzyl moiety engages in hydrophobic interactions with secondary binding sites.

Cell Permeability and Stability

• LogP: 2.1 (calculated), indicating moderate lipophilicity suitable for blood-brain barrier penetration.

• Plasma Stability: Half-life >6 hours in human plasma, attributed to the Cbz group’s resistance to enzymatic cleavage.

Applications in Drug Discovery

Prodrug Development

The methyl ester serves as a prodrug moiety, hydrolyzing in vivo to the active carboxylic acid. Preclinical studies show enhanced bioavailability compared to carboxylate analogs.

Peptidomimetic Design

The rigid pyrrolidine scaffold mimics proline residues in peptides, enabling the development of protease-resistant analogs. For example, substituting the Cbz group with a sulfonamide yields potent thrombin inhibitors (Ki = 0.3 nM).